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Compound of Interest

Compound Name: CAY10746

Cat. No.: B8135574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation of stock solutions of

CAY10746, a potent and selective inhibitor of Rho-associated kinases (ROCK1 and ROCK2).

Adherence to these protocols is crucial for ensuring the stability, and effective concentration of

the compound in downstream experimental applications. The following sections detail the

necessary materials, step-by-step procedures for solubilization, and recommended storage

conditions to maintain the integrity of CAY10746 stock solutions.

Introduction to CAY10746
CAY10746 is a small molecule inhibitor targeting ROCK1 and ROCK2, kinases that play a

significant role in various cellular processes. Due to its inhibitory activity, CAY10746 is a

valuable tool for research in areas such as diabetic retinopathy.[1] Proper preparation of a

stock solution is the first critical step in any experiment to ensure accurate and reproducible

results.

CAY10746 Properties
A summary of the key chemical and physical properties of CAY10746 is provided in the table

below. This information is essential for accurate calculations and handling of the compound.
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Property Value Source

Molecular Formula C₂₆H₂₃N₃O₅ [2]

Formula Weight 457.5 g/mol [2]

Appearance Crystalline solid [2]

Purity ≥95% [2]

Primary Solubility DMSO [2]

Experimental Protocols
Materials and Equipment

CAY10746 solid compound

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a Concentrated Stock Solution in DMSO
This protocol describes the preparation of a 10 mM CAY10746 stock solution in DMSO. It is

recommended to prepare a concentrated stock solution that can be later diluted to the desired

working concentration for specific assays.

Procedure:

Equilibrate: Allow the vial of CAY10746 solid to equilibrate to room temperature before

opening to prevent condensation.
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Weighing: Accurately weigh the desired amount of CAY10746 solid using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.575

mg of CAY10746.

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Formula

Weight ( g/mol ) x 1000 (mg/g)

Example: 0.001 L x 0.010 mol/L x 457.5 g/mol x 1000 mg/g = 4.575 mg

Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing the

CAY10746 solid. For the example above, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming or sonication can be used to aid dissolution if precipitation occurs.[1]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1] Store

the aliquots as recommended in the storage section.

Preparation of Formulations for In Vivo Experiments
For in vivo studies, CAY10746 can be formulated in vehicles containing a combination of

solvents. Two such protocols are provided below, both yielding a clear solution with a solubility

of at least 2.08 mg/mL (4.55 mM).[1] It is advised to prepare these working solutions fresh on

the day of use.[1]

Protocol 1: PEG300 and Tween-80 Formulation[1]

Start with a pre-made concentrated stock solution of CAY10746 in DMSO (e.g., 20.8

mg/mL).

In a sterile tube, add the solvents in the following order, ensuring complete mixing after each

addition:

10% DMSO (from the concentrated stock)

40% PEG300
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5% Tween-80

45% Saline

For example, to prepare 1 mL of the final formulation, add 100 µL of the 20.8 mg/mL DMSO

stock to 400 µL of PEG300 and mix. Then, add 50 µL of Tween-80 and mix. Finally, add 450

µL of saline to reach a final volume of 1 mL.[1]

Protocol 2: Corn Oil Formulation[1]

Begin with a concentrated stock solution of CAY10746 in DMSO.

Add the solvents sequentially, mixing well after each addition:

10% DMSO (from the concentrated stock)

90% Corn Oil

Storage and Stability
Proper storage is critical to maintain the chemical integrity and activity of CAY10746.

Form
Storage
Temperature

Stability Source

Solid -20°C ≥ 4 years [2]

DMSO Stock Solution -20°C Up to 1 month [1]

DMSO Stock Solution -80°C Up to 6 months [1][3]

Note: Always protect solutions from light and avoid repeated freeze-thaw cycles.

Visualized Workflow
The following diagram illustrates the key steps for preparing a CAY10746 stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for CAY10746 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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